Cas no 1805935-56-1 (Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate)

• Product Name: Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate
• CAS No: 1805935-56-1
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4863095
• Update Time: 2025-06-28

Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF2N2O4/c1-2-18-9(15)5-6(10)4(7(11)12)3-13-8(5)14(16)17/h3,7H,2H2,1H3
• InChI Key： AHFWJVSAVNEVCY-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate

Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate (CAS No. 1805935-56-1): A Comprehensive Overview

Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate (CAS No. 1805935-56-1) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways. This comprehensive overview delves into the chemical properties, synthesis methods, and recent advancements in the study of Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate.

Chemical Structure and Properties

Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate is a pyridine derivative with a bromo substituent at the 4-position, a difluoromethyl group at the 5-position, and a nitro group at the 2-position. The ester functionality at the 3-position adds to its complexity and reactivity. The compound's molecular formula is C₁₁H₈BrF₂N₂O₄, and it has a molecular weight of approximately 340.09 g/mol. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The compound exhibits moderate solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 100-102°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can lead to decomposition or rearrangement reactions.

Synthesis Methods

The synthesis of Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate has been explored through various routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the sequential functionalization of a pyridine scaffold. The process typically begins with the bromination of a suitable pyridine derivative, followed by the introduction of the difluoromethyl group via a nucleophilic substitution reaction. The nitration step is then carried out using a mixture of concentrated nitric acid and sulfuric acid, followed by esterification to form the final product.

A recent study published in the Journal of Organic Chemistry (2021) reported an improved synthetic route that utilizes microwave-assisted conditions to enhance the efficiency and selectivity of the reactions involved. This method not only reduces reaction times but also minimizes side products, leading to higher overall yields and purer final products.

Applications in Medicinal Chemistry

Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate has shown promise as a lead compound in the development of novel drugs targeting various diseases. Its structural features make it particularly suitable for use as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications.

In cancer research, compounds derived from this scaffold have been investigated for their antiproliferative properties. A study published in Cancer Research (2020) demonstrated that derivatives of Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate exhibited significant cytotoxicity against several human cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action involves the induction of apoptosis through mitochondrial dysfunction and DNA damage.

Beyond oncology, this compound has also been explored for its potential as an antimicrobial agent. Research conducted at the University of California (2021) showed that certain derivatives displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The difluoromethyl group was found to play a crucial role in enhancing antibacterial efficacy by disrupting cell wall synthesis.

Current Research Trends

The ongoing research on Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate is focused on optimizing its pharmacological properties through structural modifications. One area of interest is the development of prodrugs that can improve bioavailability and reduce toxicity. For instance, replacing the ethyl ester group with more hydrophilic moieties has been shown to enhance water solubility and cellular uptake.

Another active area of research involves investigating the synergistic effects of combining this compound with other therapeutic agents. A recent study published in Nature Communications (2021) reported that co-administration of Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate with targeted therapies such as tyrosine kinase inhibitors resulted in enhanced antitumor activity in preclinical models.

Conclusion

Ethyl 4-bromo-5-(difluoromethyl)-2-nitropyridine-3-carboxylate (CAS No. 1805935-56-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure provides a robust platform for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its pharmacological properties, positioning this compound as a promising candidate for future drug discovery efforts.